Cas no 933210-88-9 (N-{3-6-(azepan-1-yl)pyridazin-3-ylphenyl}-2,4-dimethoxybenzene-1-sulfonamide)

• Product Name: N-{3-6-(azepan-1-yl)pyridazin-3-ylphenyl}-2,4-dimethoxybenzene-1-sulfonamide
• CAS No: 933210-88-9
• MF: C₂₄H₂₈N₄O₄S
• MW: 468.568524360657
• CID: 6337337
• PubChem ID: 16029083
• Update Time: 2025-07-23

N-{3-6-(azepan-1-yl)pyridazin-3-ylphenyl}-2,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-6-(azepan-1-yl)pyridazin-3-ylphenyl}-2,4-dimethoxybenzene-1-sulfonamide
• HMS1892O10
• NCGC00132376-01
• N-[3-[6-(azepan-1-yl)pyridazin-3-yl]phenyl]-2,4-dimethoxybenzenesulfonamide
• N-(3-(6-(azepan-1-yl)pyridazin-3-yl)phenyl)-2,4-dimethoxybenzenesulfonamide
• HMS2941F06
• SMR000633743
• MLS001095618
• CHEMBL1487765
• F2588-0338
• 933210-88-9
• MLS001095618-02
• N-[3-(6-azepan-1-ylpyridazin-3-yl)phenyl]-2,4-dimethoxybenzenesulfonamide
• AKOS002066658
• N-{3-[6-(azepan-1-yl)pyridazin-3-yl]phenyl}-2,4-dimethoxybenzene-1-sulfonamide
• G620-0329

• Inchi： 1S/C24H28N4O4S/c1-31-20-10-12-23(22(17-20)32-2)33(29,30)27-19-9-7-8-18(16-19)21-11-13-24(26-25-21)28-14-5-3-4-6-15-28/h7-13,16-17,27H,3-6,14-15H2,1-2H3
• InChI Key： FWSPRBPVTWNHQZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1OC)OC)(NC1=CC=CC(=C1)C1=CC=C(N=N1)N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 468.18312656g/mol
• Monoisotopic Mass: 468.18312656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{3-6-(azepan-1-yl)pyridazin-3-ylphenyl}-2,4-dimethoxybenzene-1-sulfonamide

Comprehensive Overview of N-{3-6-(azepan-1-yl)pyridazin-3-ylphenyl}-2,4-dimethoxybenzene-1-sulfonamide (CAS No. 933210-88-9)

The compound N-{3-6-(azepan-1-yl)pyridazin-3-ylphenyl}-2,4-dimethoxybenzene-1-sulfonamide (CAS No. 933210-88-9) is a sophisticated sulfonamide derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. Its intricate design, featuring a pyridazine core linked to an azepane ring and a dimethoxybenzene sulfonamide moiety, positions it as a promising candidate for targeted therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzyme inhibition and receptor binding, which aligns with current trends in precision medicine and drug discovery.

In recent years, the scientific community has focused on small-molecule inhibitors like N-{3-6-(azepan-1-yl)pyridazin-3-ylphenyl}-2,4-dimethoxybenzene-1-sulfonamide due to their ability to interact with specific biological pathways. This compound’s structural complexity allows for selective interactions with protein targets, making it a subject of studies in cancer research, neurodegenerative diseases, and metabolic disorders. Its CAS No. 933210-88-9 is frequently cited in patent literature, highlighting its commercial and academic value.

The pharmacokinetic properties of this compound are under investigation, with emphasis on its bioavailability, metabolic stability, and toxicity profile. Given the rising demand for orally bioavailable drugs, researchers are exploring modifications to its azepane and pyridazine components to enhance its therapeutic efficacy. Computational modeling and high-throughput screening have been instrumental in optimizing its drug-likeness, addressing common challenges such as solubility and membrane permeability.

From a synthetic chemistry perspective, the preparation of N-{3-6-(azepan-1-yl)pyridazin-3-ylphenyl}-2,4-dimethoxybenzene-1-sulfonamide involves multi-step organic synthesis, including cross-coupling reactions and sulfonylation. Its CAS No. 933210-88-9 serves as a critical identifier in chemical databases, facilitating collaboration across laboratories. The compound’s patent landscape reveals its potential applications in kinase inhibition and G-protein-coupled receptor (GPCR) modulation, areas of high relevance in personalized therapy.

Environmental and green chemistry considerations are also shaping research around this molecule. Scientists are evaluating sustainable synthesis routes to reduce waste and energy consumption, aligning with global ESG (Environmental, Social, and Governance) goals. Additionally, its structure-activity relationship (SAR) studies are pivotal for designing analogs with improved target specificity and reduced off-target effects.

In conclusion, N-{3-6-(azepan-1-yl)pyridazin-3-ylphenyl}-2,4-dimethoxybenzene-1-sulfonamide (CAS No. 933210-88-9) represents a cutting-edge example of modern medicinal chemistry. Its versatility in addressing unmet medical needs, combined with advancements in AI-driven drug design, ensures its continued prominence in scientific discourse. As the field evolves, this compound is poised to contribute to breakthroughs in therapeutic innovation and biomolecular engineering.